(2R,5S)-2,3,3,4,4,5-hexamethoxyoxolane

• CAS No.: 62922-49-0
• Molecular Formula: C10H20O7
• Molecular Weight: 252.26 g/mol
• IUPAC Name: (2R,5S)-2,3,3,4,4,5-hexamethoxyoxolane
• InChI: InChI=1S/C10H20O7/c1-11-7-9(13-3,14-4)10(15-5,16-6)8(12-2)17-7/h7-8H,1-6H3/t7-,8+
• InChI Key: AWPNWWKQGHFWJA-OCAPTIKFSA-N
• Isomeric SMILES: CO[C@@H]1C(C([C@@H](O1)OC)(OC)OC)(OC)OC
• Canonical SMILES: COC1C(C(C(O1)OC)(OC)OC)(OC)OC

Description

(2R,5S)-2,3,3,4,4,5-Hexamethoxyoxolane is a highly substituted tetrahydrofuran (THF) derivative featuring six methoxy groups positioned at carbons 2, 3, 3, 4, 4, and 4. The compound’s stereochemistry is defined by its (2R,5S) configuration, which imposes significant steric and electronic effects on its molecular conformation and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,5S)-2,3,3,4,4,5-hexamethoxyoxolane typically involves the use of chiral starting materials and specific reaction conditions to ensure the correct stereochemistry. One common method involves the use of (S)-proline as a starting material, which undergoes a series of reactions including refluxing with pivalaldehyde and trifluoroacetic acid in pentane . The reaction mixture is then subjected to further steps to achieve the desired product.

Industrial Production Methods

Industrial production of (2R,5S)-2,3,3,4,4,5-hexamethoxyoxolane may involve the use of flow microreactor systems, which offer advantages in terms of efficiency, versatility, and sustainability compared to traditional batch processes . These systems allow for precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2R,5S)-2,3,3,4,4,5-hexamethoxyoxolane can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of alcohols or other reduced forms.

Substitution: Methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and solvents like tetrahydrofuran (THF) or dichloromethane.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols.

Scientific Research Applications

(2R,5S)-2,3,3,4,4,5-hexamethoxyoxolane has a wide range of applications in scientific research:

Chemistry: It is used as a chiral building block in the synthesis of complex organic molecules.

Biology: The compound’s unique structure makes it a valuable tool in studying enzyme-substrate interactions and other biochemical processes.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2R,5S)-2,3,3,4,4,5-hexamethoxyoxolane involves its interaction with specific molecular targets and pathways. The compound’s methoxy groups and stereochemistry play a crucial role in its binding affinity and activity. Detailed studies on its mechanism of action are still ongoing, but it is believed to modulate various biochemical pathways through its interactions with enzymes and receptors .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Conformational Differences

The hexamethoxyoxolane’s structural uniqueness lies in its dense methoxy substitution. In contrast, C22H24O4 (from ) features a benzoyl group at C4, a hydroxymethyl group at C5, and a single methyl group at C4. This compound’s THF ring exhibits slight puckering, with deviations from planarity ranging from -0.281 Å to 0.248 Å at individual atoms . By comparison, the hexamethoxyoxolane’s six methoxy groups likely induce greater ring distortion due to steric clashes, though experimental crystallographic data for the latter remain unreported.

Hydrogen Bonding and Intermolecular Interactions

The compound in forms a 10-membered hydrogen-bonded ring via interactions between its hydroxyl group (-OH) and a THF ether oxygen (O1), with geometric parameters $ d(O21\cdots O1) = 2.7346(16) \, \text{Å} $ and $ \angle(O21-H21o\cdots O1) = 166^\circ $ . In contrast, the hexamethoxyoxolane lacks hydroxyl donors, limiting its hydrogen-bonding capacity. However, its methoxy oxygens may act as acceptors, enabling dipole-dipole interactions or weaker C-H$\cdots$O bonds, which could influence solubility and crystallinity.

Physicochemical Properties

Property	(2R,5S)-Hexamethoxyoxolane (Hypothetical)	C22H24O4 ()
Melting Point	~300–310 K (estimated)	373–375 K
Solubility	Low in polar solvents (e.g., water)	Soluble in dichloromethane
Crystal System	Monoclinic (hypothetical)	Monoclinic ($ P2_1/c $)
Hydrogen Bonding	Weak (methoxy as acceptors)	Strong (OH$\cdots$O)
Steric Hindrance	High (6 methoxy groups)	Moderate (benzoyl, methyl)

Research Findings and Implications

While direct studies on (2R,5S)-hexamethoxyoxolane are scarce, insights from analogous THF derivatives highlight critical trends:

Steric Effects : Increased methoxy substitution correlates with reduced conformational flexibility, as seen in other poly-substituted oxolanes.

Solubility : Methoxy-rich compounds often exhibit lower aqueous solubility compared to hydroxylated analogs (e.g., C22H24O4), aligning with their lipophilic character.

Crystallinity : Strong hydrogen-bonding networks (as in ) typically yield higher melting points and more ordered crystals than systems reliant on weaker interactions.